molecular formula C24H41NO3 B8724431 3-Nitrophenyl octadecyl ether

3-Nitrophenyl octadecyl ether

Cat. No.: B8724431
M. Wt: 391.6 g/mol
InChI Key: YCQBXAOZZKJMEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Nitrophenyl octadecyl ether is a useful research compound. Its molecular formula is C24H41NO3 and its molecular weight is 391.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C24H41NO3

Molecular Weight

391.6 g/mol

IUPAC Name

1-nitro-3-octadecoxybenzene

InChI

InChI=1S/C24H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-28-24-20-18-19-23(22-24)25(26)27/h18-20,22H,2-17,21H2,1H3

InChI Key

YCQBXAOZZKJMEX-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCOC1=CC=CC(=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4.0 g (0.029 mol) of 3-nitrophenol, 10.5 g (0.032 mol) of 1-bromooctadecane and 6.0 g (0.043 mol) of anhydrous potassium carbonate in 75 ml of anhydrous DMF was stirred and heated at 75° for 23 hours. The solvent was removed at reduced pressure and water was added to the residue. The product was extracted with ether and the dried extract was concentrated at reduced pressure to a solid which was purified by HPLCusing 15% methylene chloride-hexane to give 9.0 g (80% yield) of 3-(octadecyloxy)nitrobenzene.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One

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